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Compound of Interest

Compound Name: Hexamethylphosphoramide

Cat. No.: B7766254

Introduction: Hexamethylphosphoramide (HMPA), with the formula [(CHs)2N]sPO, is a highly
polar, aprotic solvent utilized in organic synthesis for its exceptional ability to dissolve a wide
range of organic and inorganic compounds and to accelerate reaction rates, particularly Sn2
reactions.[1][2][3] HowevVer, its utility is overshadowed by significant health risks. HMPA is
classified as a "select carcinogen” by OSHA, is reasonably anticipated to be a human
carcinogen, and exhibits mutagenic and reproductive toxicity in animal studies.[4][5] Exposure
can occur through inhalation, skin absorption, or ingestion.[6] Therefore, stringent adherence to
rigorous safety protocols is mandatory for all personnel handling this substance. This guide
provides an in-depth overview of the essential precautions for the safe handling and storage of
HMPA in a research and development environment.

Hazard Identification and Toxicology

HMPA is a hazardous substance that requires careful management in a laboratory setting.[7] It
Is a combustible liquid and can cause severe skin burns and eye damage.[8][9] Chronic
exposure has been linked to cancer, particularly nasal tumors in animal studies, and may
cause heritable genetic damage.[4][7][10]

Table 1: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b7766254?utm_src=pdf-interest
https://www.benchchem.com/product/b7766254?utm_src=pdf-body
https://commonorganicchemistry.com/Common_Reagents/Hexamethylphosphoramide/Hexamethylphosphoramide.htm
https://www.sincerechemicals.com/iodine/DH/4/320.html
https://en.wikipedia.org/wiki/Hexamethylphosphoramide
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://wap.guidechem.com/encyclopedia/hexamethylphosphoramide-dic6549.html
https://www.nbinno.com/article/other-organic-chemicals/chemistry-safety-hexamethylphosphoramide-industrial-buyers-jo
https://datasheets.scbt.com/sc-252884.pdf
https://www.sigmaaldrich.com/TH/en/sds/aldrich/h11602?userType=undefined
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h11602
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://datasheets.scbt.com/sc-252884.pdf
https://www.chemicalbook.com/article/hexamethylphosphoramide-properties-uses-and-hazard.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Code

Hazard H314

Statement

Causes severe skin burns
and eye damage.[8][9]

H340

May cause genetic defects.[8]

[°]

H350

May cause cancer.[8][9]

Precautionary P201

Obtain special instructions

before use.[8]

P202

Do not handle until all safety
precautions have been read

and understood.[8]

P280

Wear protective gloves/
protective clothing/ eye

protection/ face protection.[8]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[8]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water/

shower.[8]

P304+P340+P310

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.
Immediately call a POISON
CENTER/ doctor.[8]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[8]
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Category Code Statement

P405 Store locked up.[8][11]

| | P501 | Dispose of contents/ container to an approved waste disposal plant.[8] |

Table 2: Acute Toxicity Data

Route Species Value

LD50 Oral Rat 2525 - 2650 mgl/kg[4][8]

| LD50 Skin | Rabbit | 2600 mg/kg[4] |

Physical and Chemical Properties

HMPA is a colorless liquid with a mild amine or aromatic odor.[7][12] It is completely miscible

with water and most organic solvents.[4][13]

Table 3: Physical and Chemical Properties of HMPA
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Property Value
CAS Number 680-31-9[1]
Molecular Formula CeH1sN3OP[8]

Molecular Weight

179.20 g/mol [1][8]

Appearance Colorless liquid[1][5]

Melting Point 6-7°C (43 - 45 °F)[4][9]

Boiling Point 230 - 233 °C (446 - 451 °F)[1][4]
Density 1.03 g/mL at 25 °C[1][9]

Vapor Pressure

0.07 mmHg at 25 °C[4]

Vapor Density

6.18 - 6.2 (air = 1.0)[4][7]

Flash Point

105 - 144 °C (220 - 291 °F)[4][9]

| Solubility | Miscible with water[4] |

Handling Protocols

Due to its carcinogenicity, all handling of HMPA must be performed with strict adherence to
safety procedures to minimize any potential for exposure.[4]

Engineering Controls

e Fume Hood: All work with HMPA must be conducted in a certified chemical fume hood to
prevent inhalation of vapors.[2][4][6]

o Ventilation: The laboratory must be well-ventilated.[6][7]

o Safety Equipment: Emergency eyewash stations and safety showers must be readily
accessible in the immediate work area.[6][14]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent skin and eye contact.[2][6]
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Table 4: Recommended Personal Protective Equipment

Body Part Item Specification

Use appropriate
impermeable gloves (e.g.,
. . nitrile).[4][6] Change
Hands Chemical-resistant gloves
gloves frequently and
immediately if

contaminated.

Chemical splash goggles are

required.[4][6] A face shield
Eyes/Face Safety Goggles & Face Shield should be worn in conjunction

with goggles when there is a

significant risk of splashing.

Along-sleeved lab coat or
disposable gown is required.[6]
) ) [7] Full-body protective
Body Protective Clothing _
clothing may be necessary for
large-scale operations or spill

cleanup.[7]

| Respiratory | Respirator | For operations outside of a fume hood or during a large spill, a half-
face filter-type respirator with appropriate cartridges or a self-contained breathing apparatus
(SCBA) should be used.[4][7] |

Procedural Protocol for Routine Use

» Preparation: Before handling, ensure all safety precautions have been read and understood.
[8] Designate a specific area within the fume hood for HMPA work.

e Don PPE: Put on all required PPE as detailed in Table 4.

¢ Dispensing: Automatically pump or carefully pour liquid HMPA from storage containers to
reaction vessels to avoid splashes and aerosols.[8][14]
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» During Reaction: Keep the reaction vessel closed and within the fume hood at all times.

o Post-Handling: After use, thoroughly wash hands and face.[8] Immediately change any
contaminated clothing.[8]

o Decontamination: Decontaminate all work surfaces after completion of the task.
Storage Requirements
Proper storage is critical to maintain the stability of HMPA and prevent hazardous situations.

e Location: Store in a cool, dry, well-ventilated area.[6][7] The storage area should be locked or
otherwise accessible only to authorized personnel.[8][11]

» Containers: Keep in the original, tightly sealed containers.[6][7][8] It is recommended to store
primary containers within secondary containment.[4][5]

e Atmosphere: HMPA is air and moisture sensitive. Handle and store under an inert gas (e.g.,
nitrogen or argon).[8]

e Segregation: Store away from incompatible materials.[6] Do not store near ignition sources.

[7]

Table 5: Storage Incompatibilities

Class of Substance Examples

Strong Oxidizing Agents Peroxides, Nitrates[4][7]

| Strong Acids | Hydrochloric Acid, Sulfuric Acid[4][6] |

Emergency Procedures
Spill Response Protocol

e Evacuate: Clear the area of all personnel.[7] Move upwind from the spill.[7]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.sigmaaldrich.com/TH/en/sds/aldrich/h11602?userType=undefined
https://www.sigmaaldrich.com/TH/en/sds/aldrich/h11602?userType=undefined
https://www.nbinno.com/article/other-organic-chemicals/chemistry-safety-hexamethylphosphoramide-industrial-buyers-jo
https://datasheets.scbt.com/sc-252884.pdf
https://www.sigmaaldrich.com/TH/en/sds/aldrich/h11602?userType=undefined
https://www.chemicalbook.com/msds/hexamethylphosphoramide.pdf
https://www.nbinno.com/article/other-organic-chemicals/chemistry-safety-hexamethylphosphoramide-industrial-buyers-jo
https://datasheets.scbt.com/sc-252884.pdf
https://www.sigmaaldrich.com/TH/en/sds/aldrich/h11602?userType=undefined
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://wap.guidechem.com/encyclopedia/hexamethylphosphoramide-dic6549.html
https://www.sigmaaldrich.com/TH/en/sds/aldrich/h11602?userType=undefined
https://www.nbinno.com/article/other-organic-chemicals/chemistry-safety-hexamethylphosphoramide-industrial-buyers-jo
https://datasheets.scbt.com/sc-252884.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://datasheets.scbt.com/sc-252884.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://www.nbinno.com/article/other-organic-chemicals/chemistry-safety-hexamethylphosphoramide-industrial-buyers-jo
https://datasheets.scbt.com/sc-252884.pdf
https://datasheets.scbt.com/sc-252884.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Alert: Notify laboratory personnel and emergency services (e.g., institutional EHS, Fire
Brigade) of the spill's location and nature.[7]

e Control Ignition Sources: Remove all sources of ignition from the area.[7]

o Containment (Major Spills): For large spills, only trained personnel wearing full body
protective clothing and SCBA should attempt cleanup.[7] Prevent the spillage from entering
drains or water courses.[7]

e Cleanup (Minor Spills):
o Wear all required PPE, including respiratory protection.

o Use an absorbent material, such as a spill pillow, sand, or Chemizorb®, to soak up the
liquid.[4][8]

o Carefully collect the absorbent material and contaminated debris into a suitable, clearly
labeled, sealable container for hazardous waste disposal.[4]

o Post-Cleanup: Ventilate and wash the spill area thoroughly after cleanup is complete.[14]

First Aid Measures

Table 6: First Aid Procedures for HMPA Exposure
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Exposure Route First Aid Action

Remove the person to fresh air. Keep
) them warm and rested. If not breathing,
Inhalation e - s
apply artificial respiration. Seek

immediate medical attention.[4][7]

Immediately remove all contaminated clothing.
Flush skin and hair with running water and soap

Skin Contact _ _ _
for at least 15 minutes. Seek medical attention.

[417]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.[4]

| Ingestion | Do NOT induce vomiting.[7][8] Rinse mouth with water. Seek immediate medical
attention.[4][15] |

Fire Fighting

e Hazards: HMPA is a combustible liquid.[4][7] Heating may cause containers to rupture
violently.[7] Combustion produces toxic fumes of carbon monoxide, nitrogen oxides (NOx),
and phosphorus oxides (POXx).[4][7]

o Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon dioxide (COz2).

[4117]

Waste Disposal Protocol

All HMPA and HMPA-contaminated materials must be treated as hazardous waste.
e Segregation: Do not mix HMPA waste with other waste streams.[8]

» Collection: Collect all excess HMPA and contaminated materials (e.g., gloves, absorbent
paper, empty containers) in a dedicated, clearly labeled, and sealed container.[4]
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e Labeling: The waste container must be labeled as "Hazardous Waste" and clearly identify the
contents, including "Hexamethylphosphoramide" and appropriate hazard warnings (e.g.,
"Carcinogen").

o Storage: Store the waste container in a designated satellite accumulation area, following the
same storage guidelines as for the pure chemical.

o Disposal: Arrange for disposal through the institution's Environmental Health and Safety
(EHS) department.[4] All waste must be handled in accordance with local, state, and federal
regulations.[7] Do not pour HMPA down the drain.[7]

Visual Workflow for Safe Management

The following diagram illustrates the lifecycle of HMPA within a laboratory setting, highlighting
critical control points for safe management.

Procurement & Receiving

1. Procurement Verify SDS 2. Receiving
- Assess n erify P-| - Inspect container integrity

- Order minimum quantity - Verify label H

Storage

Transfer to Storage
\‘ 3. Secure Storage

- Cool, dry, ventilated
- Locked cabinet

Handling & Use

- Secondary containment

Transport to Hood
/ - Away from incompatibles
4. Handling in Fume Hood -

- Full PPE required Return Unused
- Use smallest practical amount
- Keep containers closed

~|_Generate Waste Waste Management

= 5. Waste Collection Hazardous Waste Stream 6. Disposal
- Segregate HMPA waste - Contact EHS for pickup
- Use sealed, labeled container - Follow all regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe management of HMPA from receipt to disposal.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b7766254?utm_src=pdf-body
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://datasheets.scbt.com/sc-252884.pdf
https://datasheets.scbt.com/sc-252884.pdf
https://www.benchchem.com/product/b7766254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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